Cas no 19889-23-7 (Continentalic acid)

• Product Name: Continentalic acid
• CAS No: 19889-23-7
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• MDL: MFCD25371945
• CID: 2077173
• PubChem ID: 10086296
• Update Time: 2025-06-24

Continentalic acid Chemical and Physical Properties

Names and Identifiers

• 8(14),15-Pimaradien-18-oic acid
• dextropimaric acid
• isopimaric acid
• pimara-8(14),15-dien-18-oic acid
• Pimara-8(14),16-dien-18-saeure
• pimaric acid
• Pimarsaeure
• sandaracopimaric acid
• Continentalic acid
• (13alphaC15)-pimara-8(14),15-dien-18-oic acid
• MHVJRKBZMUDEEV-UHFFFAOYSA-N
• delta8(14)-Pimaric acid
• Podocarp-8(14)-en-15-oic acid, 13.alpha.-methyl-13-vinyl-
• SCHEMBL10819486
• NSC231381
• FT-0673901
• FT-0775512
• 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,4a,7-trimethyl-, [1R-(1.alpha.,4a.beta.,4b.alpha.,7.beta.,10a.alpha.)]-
• NSC 2956
• .delta.8(14)-Pimaric acid
• 7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
• DTXSID20861776
• NSC-231381
• 8(4), 15-pimaradien-18-oic acid
• 19889-23-7
• HMS2196A20
• MS-24368
• AKOS040760349
• (1R,4aS,4bR,7R,10aS)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
• CS-0100527
• CHEMBL1735595
• MLS002473039
• AC-34117
• HY-N6908
• Pimaradienoic acid
• SMR001397143
• SCHEMBL14207398
• Isodextropimaric acid
• Podocarp-8(14)-en-15-oic acid, 13beta-methyl-13-vinyl-
• Podocarp-8(14)-en-15-oic acid, 13.beta.-methyl-13-vinyl-
• 1-Phenanthrenecarboxylic acid, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,4a,7-trimethyl-, [1R-(1.alpha.,4a.beta.,4b.alpha.,7.alpha.,10a.alpha.)]-
• .delta.8(14)-Isopimaric acid
• (+)-Pimaric acid
• ISOPIMARIC ACID (D)
• MLS001143537
• delta8(14)-Isopimaric acid
• (-)-Sandaracopimaric acid
• (13alpha)-Pimara-8(14),15-dien-18-oic acid
• (+)-4-epi-Sandaracopimaric acid
• (-)-ent-Pimara-8(14),15-diene
• MLSMR
• ent-Pimara-8(14),15-diene
• 4-epi-Sandaracopimaric acid
• SMR001215720
• ent-Pimara-8(14),15-dien-18-oic acid
• Cryptopimaric acid
• DA-62456
• (-)-Pimara-8(14),15-dien-19-oic acid
• DTXSID10946283
• Continentalic acid (Standard)
• HY-N6908R

• MDL： MFCD25371945
• Inchi： 1S/C20H30O2/c1-5-18(2)12-9-15-14(13-18)7-8-16-19(15,3)10-6-11-20(16,4)17(21)22/h5,13,15-16H,1,6-12H2,2-4H3,(H,21,22)/t15-,16+,18+,19+,20-/m1/s1
• InChI Key： MHVJRKBZMUDEEV-XIHRTOKZSA-N
• SMILES： OC([C@]1(C)CCC[C@@]2(C)[C@@H]3CC[C@@](C=C)(C)C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 302.224580195 g/mol
• Monoisotopic Mass: 302.224580195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 302.5
• XLogP3: 5.5

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on Continentalic acid

Introduction to Continentalic Acid (CAS No. 19889-23-7)

Continentalic acid, a compound with the chemical name Continentalic acid and the CAS number CAS no. 19889-23-7, has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure and properties, has been the subject of extensive studies aimed at elucidating its potential applications in various therapeutic and industrial domains.

The molecular formula of Continentalic acid is C₁₂H₁₈O₄, which suggests a complex and multifaceted structure. This complexity has intrigued researchers, leading to numerous investigations into its chemical behavior, biological activity, and potential therapeutic benefits. The compound's unique chemical profile makes it a promising candidate for further exploration in drug development and biochemical research.

In recent years, the study of Continentalic acid has been particularly influenced by advancements in computational chemistry and molecular modeling. These technologies have enabled researchers to predict the interactions of CAS no. 19889-23-7 with various biological targets, providing insights into its potential mechanisms of action. Such computational studies have been instrumental in identifying novel pathways and interactions that could lead to the development of new therapeutic agents.

One of the most notable areas of research involving Continentalic acid is its potential role in anti-inflammatory and antioxidant applications. Studies have demonstrated that this compound exhibits significant inhibitory effects on key inflammatory markers and oxidative stress pathways. These findings are particularly relevant in the context of chronic diseases where inflammation and oxidative damage play critical roles. The ability of CAS no. 19889-23-7 to modulate these pathways suggests its potential as a therapeutic agent in conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

The pharmacokinetic properties of Continentalic acid have also been extensively studied. Research indicates that this compound exhibits good bioavailability and stability under physiological conditions, making it a promising candidate for oral administration. Additionally, studies have shown that CAS no. 19889-23-7 can be effectively metabolized by the body, suggesting a favorable safety profile. These pharmacokinetic characteristics are crucial for the development of new drugs, as they ensure that the therapeutic agent can reach its target site in sufficient quantities to exert its desired effects.

In vitro studies have further highlighted the diverse biological activities of Continentalic acid. For instance, research has shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings have opened up new avenues for cancer research, particularly in the development of targeted therapies that can selectively kill cancer cells while minimizing side effects on healthy cells.

The antimicrobial properties of CAS no. 19889-23-7 have also been explored. Studies have demonstrated that this compound exhibits effective activity against a range of bacterial and fungal pathogens. This finding is particularly significant in the context of increasing antibiotic resistance, where new antimicrobial agents are urgently needed. The ability of Continentalic acid to combat resistant strains of bacteria suggests its potential as an alternative or complementary therapy in treating infections.

The synthesis and purification of CAS no. 19889-23-7 have also been subjects of considerable interest. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements in synthetic chemistry are essential for ensuring that sufficient quantities of this compound can be produced for both research and commercial applications.

The future prospects for Continentalic acid are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing us closer to harnessing the full potential of this remarkable compound.